Cas no 116453-89-5 (1,4-Dibutoxy-2,3-naphthalenedicarbonitrile)

• Product Name: 1,4-Dibutoxy-2,3-naphthalenedicarbonitrile
• CAS No: 116453-89-5
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• MDL: MFCD00191997
• CID: 136798
• PubChem ID: 4560580
• Update Time: 2025-04-19

1,4-Dibutoxy-2,3-naphthalenedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedicarbonitrile,1,4-dibutoxy-
• 1,4-Dibutoxy-2,3-naphthalenedicarbonitrile
• 1,4-Dibutoxynaphthalene-2,3-dicarbonitrile
• 1,4-dibutoxy-2,3-dicyanonaphthalene
• 2,3-Naphthalenedicarbonitrile,1,4-dibutoxy
• 1 4-DIBUTOXY-2 3-NAPHTHALENEDI-
• 1,4-Dibutoxynaphthalene-2,3-dicarbonitrile99%
• 1,4-Dibutoxynaphthalene-2,3-dicarbonitrile 99%
• DTXSID20404268
• 116453-89-5
• 2,3-Naphthalenedicarbonitrile, 1,4-dibutoxy-
• AKOS015911430
• MFCD00191997
• CS-0335193
• J-003443
• SCHEMBL1524981
• 1,4-Dibutoxy-2,3-naphthalenedicarbonitrile, 99%

• MDL： MFCD00191997
• Inchi： 1S/C20H22N2O2/c1-3-5-11-23-19-15-9-7-8-10-16(15)20(24-12-6-4-2)18(14-22)17(19)13-21/h7-10H,3-6,11-12H2,1-2H3
• InChI Key： YXJSABMTZAXNKC-UHFFFAOYSA-N
• SMILES： O(CCCC)C1C(C#N)=C(C#N)C(=C2C=CC=CC2=1)OCCCC

Computed Properties

• Exact Mass: 322.16800
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.12
• Melting Point: 71-73 ºC
• Boiling Point: 529.5°C at 760 mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.571
• PSA: 66.04000
• LogP: 4.94096
• Solubility: Not determined

1,4-Dibutoxy-2,3-naphthalenedicarbonitrile Security Information

• Hazard Category Code： R20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22